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Compound of Interest

Compound Name: 2-Chloro-3-ethyl-7-fluoroquinoline
CAS No.: 1031928-09-2
Cat. No.: B12639250
Get Quote
. J

Technical Monograph: 2-Chloro-3-ethyl-7-
fluoroquinoline

CAS: 1031928-09-2 | Formula: C11HsCIFN | MW: 225.65 g/mol

Executive Summary

2-Chloro-3-ethyl-7-fluoroquinoline is a specialized heterocyclic building block utilized in the
synthesis of high-affinity kinase inhibitors, antimalarial agents, and fluoroquinolone-based
antimicrobials. Its structural value lies in its trisubstituted quinoline scaffold:

e C2-Chloro: An electrophilic handle for nucleophilic aromatic substitution (SnAr) or palladium-
catalyzed cross-coupling.

o C3-Ethyl: Alipophilic spacer that modulates steric fit within hydrophobic enzyme pockets.

o C7-Fluoro: A metabolic blocking group that enhances oxidative stability and alters the
electronic properties of the aromatic system.
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This guide details the supply chain verification, chemical properties, and validated synthetic
protocols for researchers utilizing this intermediate in drug discovery.

Supply Chain Intelligence

Sourcing this specific CAS requires diligence, as it is often a "make-to-order"” catalog item
rather than a bulk commodity.

fied ial Suooli

Supplier Status Notes

Listed specifically for CAS
] 1031928-09-2.[1] Request
Dayang Chem (Hangzhou) Primary )
HPLC purity data before

purchase.

Often stocks the 2-chloro-3-(2-
Santa Cruz Biotechnology Analogous chloroethyl) analog. Verify

exact structure.

Stock 2-chloro-7-

fluoroquinoline (des-ethyl).
ChemScene / Fluorochem Custom )

Capable of custom synthesis

for the 3-ethyl variant.

Procurement Protocol (Quality Assurance)

To ensure experimental reproducibility, the following specification sheet should be attached to
any Request for Quote (RFQ):

e Purity: 2 97% (HPLC area %).
e |dentity: tH-NMR (DMSO-de) required.[2]

» Impurity Profile: Must specify < 0.5% of the des-chloro (3-ethyl-7-fluoroquinoline) or des-ethyl
analogs.

Chemical Architecture & Properties
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The physicochemical profile of 2-chloro-3-ethyl-7-fluoroquinoline dictates its handling and
reactivity.

Property Value | Description Causality/Relevance

High lipophilicity due to the

ethyl group and chloro-
LogP (Predicted) ~3.8-4.2 substituent; requires organic

solvents (DCM, DMF) for

reaction.

Low polar surface area
TPSA ~12.9 A2 suggests excellent membrane

permeability for derived drugs.

The 2-Cl and 7-F substituents
are electron-withdrawing,
significantly lowering the

pKa (Quinoline N) ~2.5 (Predicted) basicity of the quinoline
nitrogen compared to
unsubstituted quinoline (pKa
4.9).

Typical for halogenated
) ) quinolines; yellowing indicates
Appearance Off-white to pale yellow solid o N
N-oxide impurities or photo-

degradation.

Synthetic Pathways

For researchers unable to source the compound commercially, or those requiring stable isotope
labeling, the Friedlander-N-Oxide Route is the most robust synthetic strategy. This method
avoids the regioselectivity issues often seen in direct aniline cyclizations.

Pathway Logic

» Friedlander Condensation: Constructs the quinoline core with the 3-ethyl group already in
place.
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o N-Oxidation: Activates the C2 position.

o Meisenheimer-Type Rearrangement/Chlorination: POCIs converts the N-oxide to the 2-chloro
derivative.

AT KOH, EtOH

-Amino-4- .

fluorobenzaldehyde Reflux (Friedlander) mCPBA POCI3
3-Ethyl-7- DCM, 0°C to RT _ | Quinoline Reflux _ | 2-Chloro-3-ethyl-

///,47 fluoroquinoline ™1 N-Oxide ™| 7-fluoroquinoline
Butanal

(Butyraldehyde)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 2-chloro-3-ethyl-7-fluoroquinoline via the N-oxide activation
route.

Experimental Protocols
Protocol A: Synthesis via N-Oxide Activation

Note: All steps must be performed in a fume hood due to the toxicity of POClIs.

Step 1: Friedlander Condensation

Dissolve 2-amino-4-fluorobenzaldehyde (10 mmol) and butanal (12 mmol) in ethanol (20
mL).

Add catalytic KOH (1 mmol) and reflux for 4 hours.

Concentrate in vacuo. Dissolve residue in EtOAc, wash with water, and dry over MgSOea.

Yield: Expect ~70-80% of 3-ethyl-7-fluoroquinoline.
Step 2: N-Oxidation
» Dissolve the quinoline (from Step 1) in DCM (30 mL).

e Add mCPBA (1.2 equiv) portion-wise at 0°C.
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 Stir at room temperature for 12 hours.

e Wash with saturated NaHCOs to remove benzoic acid byproduct.

o Evaporate solvent to obtain the N-oxide solid.

Step 3: Chlorination (The Critical Step)

e Suspend the N-oxide (5 mmol) in dry chloroform (10 mL).

e Add POCIs (Phosphorus oxychloride, 15 mmol) dropwise under N2 atmosphere.
o Reflux for 2 hours. Monitor by TLC (the product is less polar than the N-oxide).

e Quench: Pour the reaction mixture slowly onto crushed ice/ammonia solution (Caution:
Exothermic).

o Extract with DCM, dry, and purify via silica gel column chromatography (Hexane/EtOAc 9:1).

Reactivity & Applications

The C2-Chloro position is the primary reactive center. The C7-Fluoro group is generally stable
but can participate in SnAr under extreme forcing conditions or if the ring is further activated.

Functionalization Workflow

Researchers typically utilize this scaffold for two main transformations:
e SnAr Amination: Reaction with primary/secondary amines to generate kinase inhibitors.

o Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to extend the aromatic system.
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Figure 2: Divergent synthesis capabilities of the 2-chloro-3-ethyl-7-fluoroquinoline scaffold.

Critical Mechanistic Insight

The 3-ethyl group exerts a steric influence that may slow down nucleophilic attack at C2
compared to a 3-unsubstituted analog.

e Recommendation: When performing S»Ar reactions with bulky amines, increase temperature
to 120°C or use microwave irradiation to overcome the steric barrier presented by the
adjacent ethyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-3-ethyl-7-fluoroquinoline CAS 1031928-09-2
supplier]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12639250/docs#2-chloro-3-ethyl-7-fluoroquinoline-
cas-1031928-09-2-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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